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Compound of Interest

Compound Name: SLM6

Cat. No.: B15585765 Get Quote

Essential, Immediate Safety and Logistical Information for the Disposal of SLM6
(Sangivamycin-Like Molecule 6)

This document provides procedural, step-by-step guidance for the proper disposal of SLM6
(CAS 22242-91-7), a potent CDK9 inhibitor. Due to its classification as a research chemical and

its similarity to the highly toxic compound Sangivamycin, SLM6 must be handled and disposed

of as hazardous chemical waste. Adherence to these protocols is critical for laboratory safety

and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for SLM6 is not readily available, the closely related

compound Sangivamycin is classified as acutely toxic.[1][2][3] Therefore, it is imperative to

handle SLM6 with the utmost caution.

Assumed Hazards:

Acute Toxicity: Potentially fatal if swallowed, inhaled, or in contact with skin.[1][2]

Environmental Hazard: Potentially toxic to aquatic life.

Required Personal Protective Equipment (PPE):
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PPE Category Specification

Hand Protection
Double-gloving with chemically resistant gloves

(e.g., nitrile).

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Skin and Body
A disposable gown or lab coat. Ensure cuffs are

tucked into the outer gloves.

Respiratory

A NIOSH-approved respirator is recommended,

especially when handling the powder form or

creating aerosols. All handling of solid SLM6

should be performed in a certified chemical

fume hood or a containment balance enclosure.

Step-by-Step Disposal Protocol
All waste contaminated with SLM6 must be segregated from general laboratory waste at the

point of generation.

Step 1: Waste Segregation
Properly segregate waste contaminated with SLM6 into two main streams: solid and liquid

waste.

Solid Waste:

Unused or expired pure compound.

Contaminated consumables: pipette tips, tubes, vials, gloves, bench paper, and any other

disposable labware.

Liquid Waste:

Stock solutions and experimental solutions containing SLM6.

The first rinse of any container that held the compound.
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Step 2: Waste Collection and Containment
Use designated, properly labeled, and chemically compatible containers for waste collection.

For Solid Waste:

Collect in a clearly labeled, sealable plastic bag or a designated solid waste container.

The container must be labeled with "Hazardous Chemical Waste," the full chemical name

"SLM6 (Sangivamycin-Like Molecule 6)," and the primary hazard (e.g., "Acutely Toxic").

For Liquid Waste:

Collect in a leak-proof, shatter-resistant container (e.g., a high-density polyethylene

(HDPE) bottle) with a secure screw cap.

The container must be labeled with "Hazardous Chemical Waste," the full chemical name

"SLM6 (Sangivamycin-Like Molecule 6)," the solvent system (e.g., "in DMSO"), and an

approximate concentration of the active compound.

Do not mix incompatible waste streams.

Step 3: Storage
Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure containers are kept closed except when adding waste.

Store containers in secondary containment (such as a chemical-resistant tray) to contain any

potential leaks or spills.

Step 4: Disposal of Empty Containers
Empty containers that once held SLM6 must be decontaminated to remove any residual

chemical.
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Triple Rinse: Rinse the container three times with a suitable solvent in which SLM6 is

soluble.

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.

Deface Label: After triple rinsing, deface or remove the original product label to prevent

confusion.

Final Disposal: The clean, defaced container can then typically be disposed of with regular

laboratory glass or plastic recycling, in accordance with your institution's policies.

Step 5: Arranging for Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Do not dispose of SLM6 waste down the drain or

in the regular trash.[4] Waste material must be disposed of in accordance with national and

local regulations.[5]

Experimental Workflow for SLM6 Disposal
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Caption: Workflow for the safe segregation, collection, and disposal of SLM6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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